Cas no 903195-03-9 (2-(3,4-dimethoxyphenyl)-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(3,4-dimethoxyphenyl)-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
• CAS No: 903195-03-9
• MF: C₂₁H₂₀N₄O₄S
• MW: 424.472903251648
• CID: 5425891
• Update Time: 2025-06-24

2-(3,4-dimethoxyphenyl)-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• 2-(3,4-dimethoxyphenyl)-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C21H20N4O4S/c1-27-16-6-5-14(12-17(16)28-2)19-23-15(13-22)21(29-19)25-9-7-24(8-10-25)20(26)18-4-3-11-30-18/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： JMWVTYGHSYDLNT-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(C3SC=CC=3)=O)CC2)=C(C#N)N=C1C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(3,4-dimethoxyphenyl)-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

2-(3,4-Dimethoxyphenyl)-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile: A Comprehensive Overview

2-(3,4-Dimethoxyphenyl)-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile (CAS No. 903195-03-9) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate molecular architecture, which includes a dimethoxyphenyl group, a piperazine ring, and a thiophene moiety, all interconnected through a 1,3-oxazole framework. The presence of these functional groups endows the compound with diverse chemical properties and potential applications.

The dimethoxyphenyl group in the molecule contributes to its aromaticity and enhances its stability. This group is also known to exhibit antioxidant properties, making it a valuable component in various biological systems. The piperazine ring, on the other hand, is a six-membered azacyclic structure that is widely used in drug design due to its ability to form hydrogen bonds and interact with biological targets. The thiophene moiety introduces sulfur into the molecule, which can influence its electronic properties and reactivity. The combination of these elements within the 1,3-oxazole framework creates a versatile platform for exploring novel chemical interactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have investigated its role in the synthesis of coordination polymers and metal-organic frameworks (MOFs). The ability of this compound to act as a ligand has been exploited to create porous materials with applications in gas storage and catalysis. Moreover, its electronic properties make it a promising candidate for use in organic electronics, particularly in the design of semiconductors and light-emitting diodes (LEDs).

In the realm of medicinal chemistry, this compound has shown potential as a lead molecule for drug discovery. Its structural complexity allows for interactions with various biological targets, including enzymes and receptors. Recent research has focused on its ability to modulate kinase activity, which is crucial in the treatment of cancer and inflammatory diseases. Additionally, the compound's dimethoxyphenyl group has been linked to anti-inflammatory properties, further enhancing its therapeutic potential.

The synthesis of 2-(3,4-dimethoxyphenyl)-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the dimethoxyphenyl group through Friedel-Crafts alkylation and the construction of the piperazine ring via reductive amination. The integration of these components into the final molecule requires precise control over reaction conditions to ensure high yields and purity.

From an analytical perspective, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided insights into its molecular structure and stability under various conditions. Furthermore, computational studies using density functional theory (DFT) have been conducted to understand its electronic properties and reactivity at the molecular level.

In conclusion, 2-(3,4-dimethoxyphenyl)-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile (CAS No. 903195-03-9) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and organic electronics. Its unique structure and functional groups make it an invaluable tool for researchers seeking to explore new chemical frontiers.